L-Proline, 3-fluoro-, methyl ester, (3R)-

• Molecular Formula: C6H10FNO2
• Molecular Weight: 147.15 g/mol
• IUPAC Name: methyl 3-fluoropyrrolidine-2-carboxylate
• InChI: InChI=1S/C6H10FNO2/c1-10-6(9)5-4(7)2-3-8-5/h4-5,8H,2-3H2,1H3
• InChI Key: LDZBBDQKOOWODP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1C(CCN1)F

Description

L-Proline, 3-fluoro-, methyl ester, (3R)-: is a fluorinated derivative of L-Proline, a naturally occurring amino acid. This compound is characterized by the presence of a fluorine atom at the 3-position and a methyl ester group. It is used in various chemical and pharmaceutical applications due to its unique properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of L-Proline, 3-fluoro-, methyl ester, (3R)- typically involves the fluorination of L-Proline followed by esterification. One common method includes the use of fluorinating agents such as diethylaminosulfur trifluoride (DAST) to introduce the fluorine atom. The reaction is carried out under controlled conditions to ensure the selective fluorination at the 3-position. The resulting fluorinated proline is then esterified using methanol in the presence of an acid catalyst to form the methyl ester .

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to maximize yield and purity. Advanced techniques such as continuous flow reactors may be employed to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions: L-Proline, 3-fluoro-, methyl ester, (3R)- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: The fluorine atom can be substituted with other functional groups under appropriate conditions.

**Common Reagents and